Cas no 1805438-45-2 (6-(Difluoromethyl)-2-fluoro-4-iodopyridine-3-acetic acid)

• Product Name: 6-(Difluoromethyl)-2-fluoro-4-iodopyridine-3-acetic acid
• CAS No: 1805438-45-2
• MF: C₈H₅F₃INO₂
• MW: 331.03048491478
• CID: 4881909
• Update Time: 2025-05-19

6-(Difluoromethyl)-2-fluoro-4-iodopyridine-3-acetic acid Chemical and Physical Properties

Names and Identifiers

• 6-(Difluoromethyl)-2-fluoro-4-iodopyridine-3-acetic acid

• Inchi： 1S/C8H5F3INO2/c9-7(10)5-2-4(12)3(1-6(14)15)8(11)13-5/h2,7H,1H2,(H,14,15)
• InChI Key： UFZZHQHRHRPZNO-UHFFFAOYSA-N
• SMILES： IC1=CC(C(F)F)=NC(=C1CC(=O)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 242
• XLogP3: 2.1
• Topological Polar Surface Area: 50.2

Additional information on 6-(Difluoromethyl)-2-fluoro-4-iodopyridine-3-acetic acid

6-(Difluoromethyl)-2-fluoro-4-iodopyridine-3-acetic Acid: A Comprehensive Overview

The compound with CAS No. 1805438-45-2, commonly referred to as 6-(Difluoromethyl)-2-fluoro-4-iodopyridine-3-acetic acid, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and chemical synthesis. This compound is characterized by its unique structure, which includes a pyridine ring substituted with fluorine, iodine, and a difluoromethyl group, along with an acetic acid moiety. Its structural complexity and functional groups make it a valuable tool in drug discovery and development.

Recent studies have highlighted the potential of 6-(Difluoromethyl)-2-fluoro-4-iodopyridine-3-acetic acid as a lead compound in the development of novel therapeutic agents. The presence of halogen atoms, particularly fluorine and iodine, contributes to its high lipophilicity and bioavailability, which are critical properties for drug candidates. Additionally, the acetic acid group enhances its solubility in aqueous environments, making it more amenable for pharmacological applications.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Researchers have employed various strategies, including nucleophilic aromatic substitution and coupling reactions, to construct the pyridine ring and introduce the substituents. The use of transition metal catalysts has been particularly effective in achieving the desired regioselectivity and stereochemistry during the synthesis.

One of the most promising applications of 6-(Difluoromethyl)-2-fluoro-4-iodopyridine-3-acetic acid lies in its potential as an anti-cancer agent. Preclinical studies have demonstrated that this compound exhibits selective cytotoxicity against various cancer cell lines, suggesting its ability to inhibit key enzymes or pathways involved in tumor progression. Furthermore, its ability to penetrate cellular membranes efficiently makes it a strong candidate for targeted drug delivery systems.

In addition to its therapeutic potential, this compound has also been explored for its role in agrochemicals. Its ability to inhibit specific enzymes involved in plant growth regulation has led to investigations into its use as a herbicide or plant growth regulator. However, further research is required to evaluate its environmental impact and safety profile before it can be commercialized for agricultural applications.

The structural versatility of 6-(Difluoromethyl)-2-fluoro-4-iodopyridine-3-acetic acid also makes it a valuable building block for synthesizing other complex molecules. By modifying the substituents on the pyridine ring or altering the acetic acid group, chemists can generate derivatives with diverse biological activities. This modular approach has facilitated the exploration of new chemical space and accelerated drug discovery efforts.

From an analytical standpoint, the characterization of this compound has been enhanced by advanced spectroscopic techniques such as NMR and mass spectrometry. These methods have provided insights into its molecular structure and stability under various conditions. Additionally, computational chemistry tools have been utilized to predict its pharmacokinetic properties and optimize its design for improved efficacy.

In conclusion, 6-(Difluoromethyl)-2-fluoro-4-iodopyridine-3-acetic acid represents a significant advancement in organic synthesis and drug discovery. Its unique structure, coupled with promising biological activities, positions it as a key molecule in addressing unmet medical needs. As research continues to unfold, this compound is expected to pave the way for innovative therapies and contribute to the broader field of chemical science.